Cas no 10198-74-0 (6-Hydroxy-2-(pyridin-2-yl)pyrimidin-4(3H)-one)

• Product Name: 6-Hydroxy-2-(pyridin-2-yl)pyrimidin-4(3H)-one
• CAS No: 10198-74-0
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 118428
• PubChem ID: 22618167
• Update Time: 2025-07-18

6-Hydroxy-2-(pyridin-2-yl)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-(pyridin-2-yl)pyrimidin-4(3H)-one
• 4(3H)-Pyrimidinone,6-hydroxy-2-(2-pyridinyl)-
• 4-hydroxy-2-pyridin-2-yl-1H-pyrimidin-6-one
• 6-hydroxy-2-(2-pyridinyl)-4(3H)-Pyrimidinone
• 2-pyridin-2-yl-1H-pyrimidine-4,6-dione
• 2-pyridin-2-yl-pyrimidine-4,6-diol
• 6-hydroxy-2-(pyridin-2-yl)-3,4-dihydropyriMidin-4- one
• CHEMBL4549011
• 4-hydroxy-2-(2-pyridinyl)-1H-pyrimidin-6-one
• AMS_CNC_ID-465642368
• SCHEMBL1443106
• 10198-74-0
• SMSSF-0625236
• 4-oxidanyl-2-pyridin-2-yl-1H-pyrimidin-6-one
• A800494
• FT-0692884
• AKOS012922139
• AM20080860
• J-518778
• DTXSID40626985
• 2-(PYRIDIN-2-YL)PYRIMIDINE-4,6-DIOL

• Inchi： 1S/C9H7N3O2/c13-7-5-8(14)12-9(11-7)6-3-1-2-4-10-6/h1-5H,(H2,11,12,13,14)
• InChI Key： KYJMYKDNPYLJLR-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(C2C=CC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 189.05400
• Monoisotopic Mass: 189.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.441
• Boiling Point: 319.9°Cat760mmHg
• Flash Point: 147.3°C
• Refractive Index: 1.667
• PSA: 78.87000
• LogP: 0.53750

Additional information on 6-Hydroxy-2-(pyridin-2-yl)pyrimidin-4(3H)-one

Comprehensive Overview of 6-Hydroxy-2-(pyridin-2-yl)pyrimidin-4(3H)-one (CAS No. 10198-74-0): Properties, Applications, and Research Insights

The compound 6-Hydroxy-2-(pyridin-2-yl)pyrimidin-4(3H)-one (CAS No. 10198-74-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This pyrimidine derivative combines a pyridine ring with a hydroxypyrimidinone moiety, making it a versatile scaffold for drug discovery and material science. Its molecular formula, C₉H₇N₃O₂, reflects a balanced hydrophilicity-lipophilicity profile, which is critical for bioavailability in medicinal chemistry.

Recent studies highlight the growing interest in 6-Hydroxy-2-(pyridin-2-yl)pyrimidin-4(3H)-one as a kinase inhibitor precursor, particularly in targeting tyrosine kinases associated with inflammatory diseases and cancer. Researchers are exploring its chelation properties with metal ions, which could lead to applications in catalytic systems or bioimaging probes. The compound's ability to form stable hydrogen bonds also makes it a candidate for supramolecular chemistry and crystal engineering.

From a synthetic perspective, CAS 10198-74-0 is often synthesized via cyclocondensation reactions between 2-aminopyridine derivatives and β-keto esters, followed by selective oxidation. Green chemistry approaches, such as microwave-assisted synthesis, have been employed to improve yield and reduce waste. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used for purity validation, addressing the pharmaceutical industry's demand for high-quality intermediates.

In the context of drug design, this compound's hydrogen bond donor/acceptor sites enable interactions with biological targets like DNA topoisomerases or G-protein-coupled receptors. Computational studies using molecular docking and QSAR models suggest its potential as a fragment-based lead compound. These findings align with current trends in AI-driven drug discovery, where researchers prioritize structurally diverse scaffolds for virtual screening libraries.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 6-Hydroxy-2-(pyridin-2-yl)pyrimidin-4(3H)-one indicates favorable biodegradability compared to persistent organic pollutants. This characteristic, combined with its low ecotoxicity, positions it as a sustainable alternative in agrochemical formulations. Patent literature reveals its incorporation in herbicide adjuvants and plant growth regulators, responding to the agricultural sector's need for eco-friendly solutions.

The material science community has investigated CAS 10198-74-0 for its photophysical properties, particularly its fluorescence emission in the blue-green spectrum. When complexed with lanthanides, it exhibits potential for OLED materials or sensors. Such applications resonate with the global push toward energy-efficient displays and environmental monitoring technologies.

Quality control standards for 6-Hydroxy-2-(pyridin-2-yl)pyrimidin-4(3H)-one emphasize compliance with ICH guidelines for impurities (e.g., residual solvents ≤500 ppm). Suppliers often provide GC-MS certificates to verify batch-to-batch consistency, addressing concerns in contract manufacturing organizations (CMOs). Storage recommendations typically suggest 2-8°C under inert atmosphere to prevent oxidative degradation.

Emerging research explores this compound's role in nanotechnology, where its surface modification capabilities enhance nanoparticle stabilization. This intersects with the booming field of theranostics—combining therapy and diagnostics—as researchers develop multifunctional nanocarriers for targeted drug delivery.

In summary, 6-Hydroxy-2-(pyridin-2-yl)pyrimidin-4(3H)-one (CAS No. 10198-74-0) represents a multifaceted compound bridging medicinal chemistry, materials science, and green technology. Its ongoing investigation reflects broader scientific priorities: precision medicine, sustainable chemistry, and advanced functional materials. Future directions may include continuous flow synthesis optimizations and expanded structure-activity relationship studies to unlock further applications.